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Compound of Interest

Compound Name: 6-Bromo-5-methylpyrazin-2-amine

CAS No.: 74290-68-9

Cat. No.: B1288844

Get Quote

The 2-amino-5-methyl-6-arylpyrazine scaffold is a privileged structure in modern medicinal

chemistry, serving as a cornerstone for the development of targeted therapeutics, particularly

protein kinase inhibitors.[1][2] The pyrazine ring system, an electron-deficient heterocycle, is

frequently employed as a bioisostere for benzene, pyridine, or pyrimidine rings in drug design.

[1] The nitrogen atoms often act as crucial hydrogen bond acceptors, anchoring the inhibitor

molecule to the hinge region of a kinase's ATP-binding site.[1][3]

6-Bromo-5-methylpyrazin-2-amine is a key starting material that provides a reactive handle

for introducing molecular diversity at the 6-position. The Suzuki-Miyaura cross-coupling

reaction stands as the preeminent method for this transformation, valued for its exceptional

functional group tolerance, mild reaction conditions, and the commercial availability of a vast

array of boronic acid and ester building blocks.[4][5] This application note provides a

comprehensive guide for researchers, scientists, and drug development professionals on the

theory, optimization, and practical execution of this pivotal reaction.
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The reaction is catalyzed by a palladium complex and proceeds through a well-established

catalytic cycle involving three primary steps: oxidative addition, transmetalation, and reductive

elimination.[6][7] Understanding this mechanism is critical for rational troubleshooting and

optimization of reaction conditions.

Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-

bromine bond of 6-Bromo-5-methylpyrazin-2-amine. This forms a square-planar Pd(II)

intermediate.[6][8] The reactivity of the aryl halide is a key factor, with bromides generally

being more reactive than chlorides.[8]

Transmetalation: This is often the rate-determining step and requires the activation of the

boronic acid by a base. The base reacts with the boronic acid to form a more nucleophilic

boronate species (-B(OR)₃⁻).[9][10] This boronate then displaces the halide on the Pd(II)

complex, transferring the organic group from boron to palladium.[11]

Reductive Elimination: The two organic groups on the Pd(II) complex couple and are

eliminated from the metal center, forming the desired C-C bond of the product. This step

regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1288844?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

